Cas no 54024-17-8 (18-Methyl-11-methyleneestr-4-ene-3,17-dione)

• Product Name: 18-Methyl-11-methyleneestr-4-ene-3,17-dione
• CAS No: 54024-17-8
• MF: C₂₀H₂₆O₂
• MW: 298.419246196747
• CID: 1024258
• PubChem ID: 70700393
• Update Time: 2025-04-20

18-Methyl-11-methyleneestr-4-ene-3,17-dione Chemical and Physical Properties

Names and Identifiers

• (8S,9S,10R,14S)-13-Ethyl-11-methylene-7,8,9,10,11,12,13,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-3,17(2H,6H)-dione
• (8S,9S,10R,14S)-13-Ethyl-11-methylene-7,8,9,10,11,12,13,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-3,17(2H,6H)-dio...
• (8S,9S,10R,14S)-13-Ethyl-11-methylene-7,8,9,10,11,12,13,14,15,16-decahydro-1H-cyclopenta[a]phenthrene-3,17(2H,6H)-dione
• (8S,9S,10R,14S)-13-ethyl-11-methylidene-2,6,7,8,9,10,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-3,17-dione
• 54024-17-8
• EX-A3555
• 13-Ethyl-11-methylene-gon-4-ene-3,17-dione
• AKOS016003251
• 18-Methyl-11-Me
• (8S,9S,10R,14S)-13-Ethyl-11-methylidene-7,8,9,10,11,12,13,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-3,17(2H,6H)-dione
• DTXSID10743239
• 18-Methyl-11-methyleneestr-4-ene-3,17-dione

• MDL： MFCD23135314
• Inchi： 1S/C20H26O2/c1-3-20-11-12(2)19-15-7-5-14(21)10-13(15)4-6-16(19)17(20)8-9-18(20)22/h10,15-17,19H,2-9,11H2,1H3/t15-,16-,17-,19+,20?/m0/s1
• InChI Key： QSUOYDLHCFPVMW-XFAGIWRCSA-N
• SMILES： O=C1CC[C@@H]2C1(CC)CC(=C)[C@@H]1[C@H]3CCC(C=C3CC[C@@H]21)=O

Computed Properties

• Exact Mass: 298.19300
• Monoisotopic Mass: 298.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.11
• PSA: 34.14000
• LogP: 4.25350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrogens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids Estrogens and derivatives